N-cyclohexyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide

• IUPAC Name: N-cyclohexyl-2-[[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C16H18N4O4S/c21-14(17-12-4-2-1-3-5-12)10-25-16-19-18-15(24-16)11-6-8-13(9-7-11)20(22)23/h6-9,12H,1-5,10H2,(H,17,21)
• InChI Key: CMXSTJXHYDHADM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CSC2=NN=C(O2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol

Description

N-cyclohexyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide, also known as CYT-18, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-cyclohexyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide involves the formation of a thioester bond with thiols in biological systems. This reaction results in the formation of a highly fluorescent compound, which can be detected using fluorescence spectroscopy. In photodynamic therapy, this compound acts as a photosensitizer, which produces reactive oxygen species upon exposure to light. These reactive oxygen species can cause cell death in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo studies. In addition, this compound has been shown to be stable in biological systems, which makes it an ideal probe for the detection of thiols. In photodynamic therapy, this compound has been shown to be effective in inducing cell death in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide is its high selectivity for thiols in biological systems. This makes it an ideal probe for the detection of thiols in complex biological systems. However, one of the limitations of this compound is its limited solubility in aqueous solutions, which can affect its effectiveness in certain experiments.

Future Directions

There are several future directions for N-cyclohexyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide. One potential direction is the development of new synthesis methods that can improve the yield and purity of this compound. Another potential direction is the development of new applications for this compound, such as its use in imaging and sensing applications. Finally, further research is needed to understand the mechanism of action of this compound and its potential applications in various scientific fields.
In conclusion, this compound is a promising compound that has shown potential applications in scientific research. Its high selectivity for thiols and minimal toxicity make it an ideal probe for the detection of thiols in biological systems. Further research is needed to fully understand the potential applications of this compound in various scientific fields.

Scientific Research Applications

N-cyclohexyl-2-{[5-(4-nitrophenyl)-1,3,4-oxadiazol-2-yl]thio}acetamide has been studied for its potential applications in scientific research. One of the most promising applications is its use as a fluorescent probe for the detection of thiols in biological systems. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.